TAB29

• Molecular Formula: C28H22O3
• Molecular Weight: 406.5 g/mol
• InChI: InChI=1S/C28H22O3/c1-4-10-21(11-5-1)18-29-24-16-26(30-19-22-12-6-2-7-13-22)28-25(20-31-27(28)17-24)23-14-8-3-9-15-23/h1-17,20H,18-19H2
• InChIKey: JDNZULXLMHWPAY-UHFFFAOYSA-N

Pin1 overactivation in HCC suppresses miRNA biogenesis via XPO5, but most inhibitors lack paralog selectivity or introduce confounding ROS/DNA damage. TAB29 solves this: a non-covalent, reversible Pin1 inhibitor (IC50 874 nM) with documented insensitivity to Pin4, FKBP12, and cyclophilin A at up to 50 µM. - Restores XPO5 shuttling & upregulates miR-122/29b in SK-Hep-1 cells at 2.5 µM - Anti-proliferative IC50: 1.140 µM (SK-Hep-1), 2.732 µM (SNU-423) - 2-step synthesis, 77% overall yield from commercial starting materials

TAB29: Pin1 PPIase Inhibitor for HCC Research

TAB29 (CAS 2361144-71-8, MW 406.47, C₂₈H₂₂O₃) is a synthetic 3-phenylbenzofuran small molecule discovered through computer-aided virtual screening as a novel, non-covalent inhibitor of the peptidyl-prolyl cis-trans isomerase NIMA-interacting 1 (Pin1) enzyme, specifically targeting its PPIase catalytic domain [1]. Pin1 is the only known enzyme catalyzing cis-trans isomerization of phosphorylated Ser/Thr-Pro motifs and is significantly overexpressed in hepatocellular carcinoma (HCC), where it suppresses microRNA biogenesis by conformationally inactivating exportin-5 (XPO5) [1]. TAB29 was identified from a library of 42 3-arylbenzofuran analogs as the most potent Pin1 inhibitor in this series, exhibiting 75.38% Pin1 inhibition at 10 µM in a protease-coupled PPIase activity assay, with a high predictive binding affinity (57.02 GOLDScore.Fitness) toward the Pin1 PPIase domain [1]. TAB29 is characterized as a research-use lead compound for Pin1-targeted HCC therapy and miRNA-based cancer treatment investigation, not a clinical drug candidate [1].

✓

PPIase-selective Pin1 inhibitor: no Pin4/FKBP12/CypA inhibition at up to 50 µM

✓

Non-covalent reversible binding mode; avoids ROS off-target liability

✓

Synthetically accessible benzofuran scaffold: 2-step, 77% yield from commercial materials

✓

Validated in HCC XPO5/miRNA pathway studies; research-use lead compound

• [1] Fan X, He H, Li J, Luo G, Zheng Y, Zhou JK, He J, Pu W, Zhao Y. Discovery of 4,6-bis(benzyloxy)-3-phenylbenzofuran as a novel Pin1 inhibitor to suppress hepatocellular carcinoma via upregulating microRNA biogenesis. Bioorg Med Chem. 2019 Jun 1;27(11):2235-2244. DOI: 10.1016/j.bmc.2019.04.028. PMID: 31027708. View Source

Why TAB29 Cannot Be Substituted for HCC Research

Pin1 inhibitors span fundamentally distinct chemotypes (naphthoquinones, benzofurans, 6-O-benzylguanines, retinoids, indoles) with divergent target engagement mechanisms—non-covalent reversible (TAB29), covalent irreversible with quinone-mimetic release (KPT-6566), and induced protein degradation (ATRA)—each producing unique off-target liability profiles [1][2]. Among in-class Pin1 inhibitors, selectivity against paralogous PPIases (Pin4, cyclophilin A, FKBP12) is highly variable: PiB potently inhibits both Pin1 (IC₅₀ 1.5 µM) and Pin4 (IC₅₀ 1.0 µM), whereas TAB29 is insensitive to Pin4, FKBP12, and cyclophilin A at up to 50 µM, enabling clean Pin1 target deconvolution in miRNA biogenesis studies [1][3]. Additionally, differences in synthetic tractability create a practical procurement bottleneck: the structurally related API-1 requires a 4-step synthesis with only 23% overall yield, while TAB29 is accessible in 77% overall yield via 2 steps from commercial materials [1]. Selection of a Pin1 inhibitor for HCC research must therefore account for PPIase selectivity, binding mode, and synthetic accessibility simultaneously—parameters on which TAB29 occupies a unique position within the benzofuran inhibitor subclass.

PiB

Dual Pin1/Pin4 inhibition may confound miRNA mechanism studies; Pin4 IC₅₀ comparable to Pin1

KPT-6566

Covalent binding releases quinone-mimetic ROS that may generate DNA damage, complicating cytotoxicity readouts

API-1

4-step synthesis with 23% overall yield may hinder SAR expansion; benzofuran route offers higher throughput

• [1] Fan X, He H, Li J, Luo G, Zheng Y, Zhou JK, He J, Pu W, Zhao Y. Discovery of 4,6-bis(benzyloxy)-3-phenylbenzofuran as a novel Pin1 inhibitor to suppress hepatocellular carcinoma via upregulating microRNA biogenesis. Bioorg Med Chem. 2019 Jun 1;27(11):2235-2244. DOI: 10.1016/j.bmc.2019.04.028. PMID: 31027708. View Source
• [2] Campaner E, Rustighi A, Zannini A, Cristiani A, Piazza S, Ciani Y, Kalid O, Golan G, Baloglu E, Shacham S, Valsasina B, Cucchi U, Pippione AC, Lolli ML, Giabbai B, Bosc L, Storici P, Del Sal G. A covalent PIN1 inhibitor selectively targets cancer cells by a dual mechanism of action. Nat Commun. 2017 Jun 9;8:15772. DOI: 10.1038/ncomms15772. PMID: 28598431. View Source
• [3] Uchida T, Takamiya M, Takahashi M, Miyashita H, Ikeda H, Terada T, Matsuo Y, Shirouzu M, Yokoyama S, Fujimori F, Hunter T. Pin1 and Par14 peptidyl prolyl isomerase inhibitors block cell proliferation. Chem Biol. 2003 Jan;10(1):15-24. DOI: 10.1016/S1074-5521(02)00310-1. PMID: 12573694. View Source

TAB29 vs. Alternatives: Quantitative Evidence

PPIase Paralogue Selectivity vs. PiB

TAB29 was directly tested against three paralogous PPIase enzymes—Pin4, FKBP12, and cyclophilin A—at concentrations of 1, 10, and 50 µM in a protease-coupled PPIase activity assay, demonstrating insensitivity to all three non-Pin1 PPIases (Fig. 2b) [1]. In contrast, PiB, a widely used benchmark Pin1 inhibitor, inhibits both Pin1 (IC₅₀ 1.5 µM) and Pin4 (IC₅₀ 1.0 µM) with comparable potency, and shows limited but measurable activity against cyclophilin C (IC₅₀ >10 µM) [2]. TAB29's clean selectivity window—full Pin1 inhibition at 874 nM IC₅₀ with no detectable activity toward Pin4, FKBP12, or cyclophilin A at up to ~57-fold excess concentration—is a critical differentiator for experiments requiring unambiguous attribution of biological effects to Pin1 rather than paralogous PPIases [1].

PPIase selectivity

Head-to-head

TAB29: Insensitive to Pin4, FKBP12, CypA at ≤50 µM PiB: Pin1 IC₅₀ 1.5 µM; Pin4 IC₅₀ 1.0 µM

Supports Pin1-specific study design without Pin4 interference

Protease-coupled PPIase assay; recombinant enzymes

Evidence Dimension	PPIase selectivity – inhibitory activity against Pin4, FKBP12, cyclophilin A
Target Compound Data	TAB29: Insensitive to Pin4, FKBP12, and cyclophilin A at 1, 10, and 50 µM (no inhibition detected in protease-coupled PPIase assay)
Comparator Or Baseline	PiB: Pin1 IC₅₀ = 1.5 µM; Pin4 IC₅₀ = 1.0 µM; cyclophilin C IC₅₀ >10 µM (Uchida et al., 2003)
Quantified Difference	TAB29 has undetectable Pin4 inhibition at concentrations up to ≥50× its Pin1 IC₅₀; PiB's Pin4 IC₅₀ (1.0 µM) is 1.5-fold lower than its Pin1 IC₅₀ (1.5 µM), indicating dual Pin1/Pin4 inhibition
Conditions	In vitro PPIase activity assay (protease-coupled, Suc-AEPF-pNA substrate with α-chymotrypsin cleavage); recombinant Pin1, Pin4, FKBP12, cyclophilin A expressed and purified from E. coli

Why This Matters

For researchers conducting Pin1-specific mechanistic studies (e.g., XPO5/miRNA axis), TAB29 eliminates the confounding variable of concurrent Pin4 inhibition that PiB introduces, enabling clean genotype-to-phenotype correlation.

• [1] Fan X, He H, Li J, Luo G, Zheng Y, Zhou JK, He J, Pu W, Zhao Y. Discovery of 4,6-bis(benzyloxy)-3-phenylbenzofuran as a novel Pin1 inhibitor to suppress hepatocellular carcinoma via upregulating microRNA biogenesis. Bioorg Med Chem. 2019 Jun 1;27(11):2235-2244. DOI: 10.1016/j.bmc.2019.04.028. PMID: 31027708. View Source
• [2] Uchida T, Takamiya M, Takahashi M, Miyashita H, Ikeda H, Terada T, Matsuo Y, Shirouzu M, Yokoyama S, Fujimori F, Hunter T. Pin1 and Par14 peptidyl prolyl isomerase inhibitors block cell proliferation. Chem Biol. 2003 Jan;10(1):15-24. DOI: 10.1016/S1074-5521(02)00310-1. PMID: 12573694. View Source

Binding Mode: Reversible vs. Covalent Inhibition

TAB29 functions as a non-covalent, reversible Pin1 inhibitor that binds the PPIase domain via hydrogen bonding with Ser114 and cation-π interactions with Arg68/Arg69 residues, without chemically modifying the enzyme or generating reactive byproducts [1]. In direct contrast, KPT-6566, a juglone-derived covalent Pin1 inhibitor (Pin1 PPIase IC₅₀ 640 nM, Ki 625.2 nM), covalently binds to the Pin1 catalytic site and releases a quinone-mimicking drug fragment that generates reactive oxygen species (ROS) and causes DNA damage independently of Pin1 inhibition [2]. This dual mechanism of KPT-6566 complicates interpretation of cell-based assays: cytotoxicity may arise from Pin1 inhibition, ROS-mediated damage, or both. TAB29's non-covalent, reversible mode of action provides a clean pharmacology for dissecting Pin1-dependent signaling without confounding ROS-driven cytotoxicity [1][2].

Binding mode

Class-level inference

TAB29: Non-covalent reversible (H-bond Ser114, cation-π Arg68/69) KPT-6566: Covalent irreversible + quinone-mimetic ROS

Reversible binding aids interpretation without ROS-driven cytotoxicity

Docking (PDB 3IKD) vs. MS adduct/ROS assay

Evidence Dimension	Inhibitor binding mode – reversibility, chemical modification of target, and secondary pharmacodynamic effects
Target Compound Data	TAB29: Non-covalent, reversible Pin1 PPIase domain inhibitor (IC₅₀ 874 nM); flexible docking shows hydrogen bond to Ser114, cation-π interactions with Arg68/Arg69; no covalent adduct formation or ROS generation reported
Comparator Or Baseline	KPT-6566: Covalent, irreversible Pin1 PPIase domain inhibitor (IC₅₀ 640 nM, Ki 625.2 nM); covalently binds catalytic site; releases quinone-mimetic (KPT-6566-B) that generates ROS and DNA damage (Campaner et al., Nat Commun 2017)
Quantified Difference	TAB29 produces no secondary chemical byproducts; KPT-6566 generates stoichiometric ROS and DNA-damaging quinone species upon Pin1 engagement. Pin1 IC₅₀ values are comparable (874 nM vs. 640 nM), indicating similar target engagement potency.
Conditions	TAB29: PPIase activity assay (Suc-AEPF-pNA/α-chymotrypsin coupled assay), molecular docking (PDB ID: 3IKD). KPT-6566: PPIase assay, mass spectrometry covalent adduct detection, ROS measurement, comet assay for DNA damage.

Why This Matters

For researchers studying Pin1's role in miRNA biogenesis and XPO5 regulation without confounding ROS-mediated DNA damage responses, TAB29's non-covalent reversible mode is mechanistically cleaner than KPT-6566's dual-action covalent/ROS mechanism.

• [1] Fan X, He H, Li J, Luo G, Zheng Y, Zhou JK, He J, Pu W, Zhao Y. Discovery of 4,6-bis(benzyloxy)-3-phenylbenzofuran as a novel Pin1 inhibitor to suppress hepatocellular carcinoma via upregulating microRNA biogenesis. Bioorg Med Chem. 2019 Jun 1;27(11):2235-2244. DOI: 10.1016/j.bmc.2019.04.028. PMID: 31027708. View Source
• [2] Campaner E, Rustighi A, Zannini A, Cristiani A, Piazza S, Ciani Y, Kalid O, Golan G, Baloglu E, Shacham S, Valsasina B, Cucchi U, Pippione AC, Lolli ML, Giabbai B, Bosc L, Storici P, Del Sal G. A covalent PIN1 inhibitor selectively targets cancer cells by a dual mechanism of action. Nat Commun. 2017 Jun 9;8:15772. DOI: 10.1038/ncomms15772. PMID: 28598431. View Source

Synthetic Accessibility vs. API-1

TAB29 is synthesized from commercially available materials via a concise two-step strategy—Pechmann reaction followed by copper-catalyzed decarboxylative intramolecular C–O coupling—achieving 77% overall yield [1]. In the same research program, the 6-O-benzylguanine derivative API-1, which also targets the Pin1 PPIase domain and suppresses HCC through miRNA upregulation, was prepared via a four-step synthetic route with only 23% overall yield, a limitation explicitly noted by the authors as hindering structural optimization and structure–activity relationship (SAR) studies [1]. The 3.3-fold higher overall yield and halved step count make TAB29 substantially more accessible for analog generation, scale-up, and procurement by medicinal chemistry groups pursuing Pin1-targeted lead optimization.

Synthetic efficiency

Head-to-head

TAB29: 77% overall yield, 2 steps API-1: 23% overall yield, 4 steps

Higher-yield route supports SAR and analog library expansion

Same research group, same lab comparison

Evidence Dimension	Synthetic efficiency – overall yield, number of steps, and starting material availability
Target Compound Data	TAB29: 77% overall yield via 2 steps (Pechmann reaction + decarboxylative intramolecular C–O coupling) from commercially available materials
Comparator Or Baseline	API-1: 23% overall yield via 4 steps; synthesis described as 'unfavorable' by the authors for SAR and structural optimization
Quantified Difference	TAB29 overall yield is 3.3-fold higher than API-1 (77% vs. 23%); step count is 50% lower (2 vs. 4 steps)
Conditions	Synthesis reported in Fan et al., Bioorg Med Chem 2019; both compounds synthesized and characterized in the same laboratory by the same research group

Why This Matters

For procurement decisions and medicinal chemistry resource allocation, TAB29's 2-step, 77%-yield route enables cost-effective analog synthesis and scale-up that API-1's 4-step, 23%-yield route cannot practically support.

• [1] Fan X, He H, Li J, Luo G, Zheng Y, Zhou JK, He J, Pu W, Zhao Y. Discovery of 4,6-bis(benzyloxy)-3-phenylbenzofuran as a novel Pin1 inhibitor to suppress hepatocellular carcinoma via upregulating microRNA biogenesis. Bioorg Med Chem. 2019 Jun 1;27(11):2235-2244. DOI: 10.1016/j.bmc.2019.04.028. PMID: 31027708. View Source

Pin1 Inhibitory Potency vs. Juglone

In the primary discovery paper, TAB29 was directly compared to juglone—the historical first-generation Pin1 inhibitor—in the same protease-coupled PPIase activity assay using recombinant human Pin1 and the Suc-AEPF-pNA substrate [1]. At a screening concentration of 10 µM, juglone achieved only 52.58% Pin1 inhibition, whereas TAB29 demonstrated 75.38% inhibition (the highest among 42 benzofuran analogs tested) [1]. Concentration–response analysis established TAB29's IC₅₀ at 0.874 µM (874 nM), with the authors explicitly stating that TAB29 'exhibited stronger activity than juglone in vitro' [1]. This represents meaningful improvement over juglone, which has reported Pin1 IC₅₀ values in the low-to-mid micromolar range and suffers from Pin1-independent activities including RNA polymerase I/II/III inhibition (IC₅₀ 2–7 µM) [1].

Enzymatic inhibition

Head-to-head

TAB29: 75.38% inhib. at 10 µM; IC₅₀ 0.874 µM Juglone: 52.58% inhib. at 10 µM; higher IC₅₀

Improved Pin1 inhibition vs. juglone in same assay

Protease-coupled assay; recombinant Pin1

Evidence Dimension	Pin1 PPIase enzymatic inhibition – potency at fixed concentration and IC₅₀ determination
Target Compound Data	TAB29: 75.38% Pin1 inhibition at 10 µM; IC₅₀ = 0.874 µM (874 nM) in PPIase activity assay
Comparator Or Baseline	Juglone: 52.58% Pin1 inhibition at 10 µM; IC₅₀ values reported in low-to-mid micromolar range (literature); additionally inhibits RNA polymerases I/II/III at IC₅₀ 2–7 µM (Pin1-independent)
Quantified Difference	At 10 µM, TAB29 achieves 22.8 percentage-points higher Pin1 inhibition than juglone (75.38% vs. 52.58%). TAB29 IC₅₀ (0.874 µM) represents >2-fold improvement over juglone's estimated IC₅₀ from the same data context.
Conditions	In vitro protease-coupled PPIase activity assay; recombinant human Pin1 enzyme; Suc-AEPF-pNA substrate cleaved by α-chymotrypsin after Pin1-catalyzed cis/trans isomerization; p-nitroaniline release measured as reporter; data run in duplicate, shown as means ± SD

Why This Matters

For researchers transitioning from legacy juglone-based Pin1 studies, TAB29 provides a well-characterized, more potent benzofuran-based alternative with documented synthetic protocol and selectivity data, validated in the same enzymatic assay format.

• [1] Fan X, He H, Li J, Luo G, Zheng Y, Zhou JK, He J, Pu W, Zhao Y. Discovery of 4,6-bis(benzyloxy)-3-phenylbenzofuran as a novel Pin1 inhibitor to suppress hepatocellular carcinoma via upregulating microRNA biogenesis. Bioorg Med Chem. 2019 Jun 1;27(11):2235-2244. DOI: 10.1016/j.bmc.2019.04.028. PMID: 31027708. View Source

Anti-Proliferative Activity in HCC vs. API-1

TAB29 was evaluated in MTT cell viability assays against two HCC cell lines, yielding IC₅₀ values of 1.140 µM in SK-Hep-1 cells and 2.732 µM in SNU-423 cells, with anti-proliferative effects confirmed as dose- and time-dependent (measured at 0, 24, 48, 72, and 96 hours at 5, 10, and 25 µM) [1]. Colony formation assays further validated the anti-proliferative activity at 2.5 µM TAB29 in SK-Hep-1 cells [1]. The structurally and mechanistically related Pin1 inhibitor API-1, discovered by the same research group and targeting the same XPO5/miRNA pathway, inhibits SK-Hep-1 and SNU-423 cell proliferation with reported IC₅₀ values in the range of 0.683–4.16 µM [2]. While API-1 shows greater Potency in Pin1 enzymatic inhibition (IC₅₀ 72.3 nM), TAB29's cellular anti-proliferative activity falls within the same order of magnitude as API-1 in HCC cells, despite its 12-fold weaker enzymatic IC₅₀, suggesting favorable cell permeability or target engagement characteristics for the benzofuran scaffold [1][2].

HCC cell anti-proliferation

Cross-study comparable

TAB29: SK-Hep-1 IC₅₀ 1.140 µM; SNU-423 IC₅₀ 2.732 µM API-1: range 0.683–4.16 µM in same cells

Cellular activity comparable to API-1 despite weaker enzyme inhibition

MTT assay; colony formation validation

Evidence Dimension	Cellular anti-proliferative activity in HCC cell lines (MTT assay, IC₅₀)
Target Compound Data	TAB29: SK-Hep-1 IC₅₀ = 1.140 µM; SNU-423 IC₅₀ = 2.732 µM (MTT assay); colony formation inhibited at 2.5 µM (SK-Hep-1); dose- and time-dependent confirmed
Comparator Or Baseline	API-1: SK-Hep-1 and SNU-423 IC₅₀ range = 0.683–4.16 µM (MTT assay); also inhibits Hep3B (Pu et al., Hepatology 2018; vendor technical datasheets)
Quantified Difference	TAB29 cellular IC₅₀ values (1.14–2.73 µM) fall within the same approximate range as API-1 (0.68–4.16 µM). TAB29 enzymatic IC₅₀ (874 nM) is ~12-fold weaker than API-1 (72.3 nM), yet cellular potency is comparable.
Conditions	TAB29: MTT assay in SK-Hep-1 and SNU-423 cells; data from Fan et al., Bioorg Med Chem 2019. API-1: MTT assay in SK-Hep-1, SNU-423, Hep3B; data from Pu et al., Hepatology 2018 and MedChemExpress/TargetMol technical datasheets.

Why This Matters

TAB29 achieves HCC cell anti-proliferative activity comparable to the more enzymatically potent API-1, making it a viable alternative for cell-based HCC studies where synthetic accessibility (77% vs. 23% yield) or scaffold novelty is prioritized over maximal enzymatic potency.

• [1] Fan X, He H, Li J, Luo G, Zheng Y, Zhou JK, He J, Pu W, Zhao Y. Discovery of 4,6-bis(benzyloxy)-3-phenylbenzofuran as a novel Pin1 inhibitor to suppress hepatocellular carcinoma via upregulating microRNA biogenesis. Bioorg Med Chem. 2019 Jun 1;27(11):2235-2244. DOI: 10.1016/j.bmc.2019.04.028. PMID: 31027708. View Source
• [2] Pu W, Li J, Zheng Y, Zhou JK, He J, Luo G, Fan X, Huang C, Wei YQ, Peng Y. Targeting Pin1 by inhibitor API-1 regulates microRNA biogenesis and suppresses hepatocellular carcinoma development. Hepatology. 2018 Aug;68(2):547-560. DOI: 10.1002/hep.29819. PMID: 29315755. View Source

miRNA Biogenesis Restoration via XPO5

TAB29's cellular mechanism was functionally demonstrated through confocal microscopy showing restored XPO5 nucleus-to-cytoplasm export in SK-Hep-1 cells upon TAB29 treatment (2.5 µM), and quantitative PCR confirming significant upregulation of mature tumor-suppressive miRNAs miR-122 and miR-29b [1]. This mechanism directly addresses the Pin1-driven suppression of miRNA biogenesis that characterizes HCC. While API-1 also operates through XPO5/miRNA restoration, its potent Pin1 enzymatic inhibition (IC₅₀ 72.3 nM) comes with a more complex 6-O-benzylguanine scaffold and less efficient synthesis [1]. ATRA, another Pin1-targeting agent used clinically, degrades Pin1 but has a short human half-life of ~45 minutes and shows reduced potency in liver cells due to active hepatic metabolism [2], restricting its utility for sustained HCC cell-based studies. TAB29 occupies a distinct niche: a synthetically accessible benzofuran with validated XPO5/miRNA mechanism, documented selectivity, and a non-covalent binding mode suitable for prolonged cell treatment protocols.

XPO5/miRNA restoration

Supporting evidence

TAB29 (2.5 µM): restores XPO5 nuclear export; upregulates miR-122, miR-29b (P

Validated mechanism for miRNA biogenesis model studies

Confocal microscopy + qPCR in SK-Hep-1

Evidence Dimension	Mechanism of action – XPO5 subcellular redistribution and mature miRNA upregulation in HCC cells
Target Compound Data	TAB29 (2.5 µM): Restores XPO5 cytoplasmic localization in SK-Hep-1 cells (confocal microscopy); upregulates mature miR-122 and miR-29b (qPCR, P < 0.01 vs. DMSO control); suppresses colony formation at 2.5 µM
Comparator Or Baseline	API-1: Also restores XPO5 function and upregulates miRNAs in HCC (Pu et al., Hepatology 2018). ATRA: Pin1 degrader; short half-life (45 min in humans); reduced HCC potency due to hepatic metabolism. PiB: No reported XPO5/miRNA mechanism; primarily cell cycle arrest via Pin1/Pin4 dual inhibition.
Quantified Difference	TAB29 demonstrates statistically significant (P < 0.01) upregulation of miR-122 and miR-29b at 2.5 µM. Quantitative fold-change data for individual miRNAs are presented in the primary publication. Direct quantitative comparison with API-1 for miRNA upregulation is limited by different experimental setups.
Conditions	SK-Hep-1 HCC cells; TAB29 treatment at 2.5 µM; confocal microscopy for XPO5 localization; quantitative real-time PCR for mature miRNA expression; colony formation assay for functional validation

Why This Matters

TAB29 is one of the few Pin1 inhibitors with an experimentally demonstrated XPO5/miRNA biogenesis restoration mechanism validated by both imaging and qPCR readouts, making it a preferred tool compound for miRNA-focused HCC research.

• [1] Fan X, He H, Li J, Luo G, Zheng Y, Zhou JK, He J, Pu W, Zhao Y. Discovery of 4,6-bis(benzyloxy)-3-phenylbenzofuran as a novel Pin1 inhibitor to suppress hepatocellular carcinoma via upregulating microRNA biogenesis. Bioorg Med Chem. 2019 Jun 1;27(11):2235-2244. DOI: 10.1016/j.bmc.2019.04.028. PMID: 31027708. View Source
• [2] Yang D, Luo W, Li J, Huang C, Zhou J, Park J, Tong Y, Ye L, Li J, Pu W, Wei Y, Peng Y. A novel controlled release formulation of the Pin1 inhibitor ATRA to improve liver cancer therapy by simultaneously blocking multiple cancer pathways. J Control Release. 2018 Jan 10;269:405-422. DOI: 10.1016/j.jconrel.2017.11.031. PMID: 29174440. View Source

TAB29 Research Applications

Pin1-Specific XPO5/miRNA Pathway Studies

TAB29's demonstrated PPIase selectivity—insensitivity to Pin4, FKBP12, and cyclophilin A at up to 50 µM—makes it the preferred Pin1 inhibitor for experiments requiring unambiguous assignment of biological effects to Pin1 catalytic activity [1]. In HCC cells (SK-Hep-1, SNU-423), TAB29 at 2.5 µM restores XPO5 nucleus-to-cytoplasm shuttling and upregulates mature miR-122 and miR-29b expression (P < 0.01), providing a validated experimental system for studying the Pin1-XPO5-miRNA axis without confounding effects from paralogous PPIase inhibition [1]. Researchers should avoid PiB for these studies due to its dual Pin1/Pin4 inhibitory activity, and KPT-6566 due to its ROS-generating covalent mechanism that introduces DNA damage as a confounding variable [1].

Benzofuran Scaffold SAR Exploration

TAB29's 2-step, 77%-overall-yield synthesis from commercial starting materials via Pechmann reaction and copper-catalyzed decarboxylative intramolecular C–O coupling enables efficient generation of analog libraries for Pin1 structure–activity relationship (SAR) studies [1]. The benzofuran scaffold has established modularity at C-4, C-6, and C-3 positions, and the TAB29 discovery paper provides reference data for 42 analogs with corresponding Pin1 inhibition percentages and GOLD docking scores, offering a rich starting point for medicinal chemistry programs [1]. In contrast, the related API-1 scaffold requires a 4-step synthesis with only 23% overall yield, substantially limiting analog throughput [1].

Non-Covalent Inhibitor Pharmacological Benchmarking

TAB29 serves as a well-characterized non-covalent, reversible Pin1 inhibitor (IC₅₀ 874 nM) suitable as a reference compound in pharmacological studies comparing different Pin1 inhibition modalities (non-covalent reversible vs. covalent irreversible vs. induced degradation) [1]. Its defined binding mode—hydrogen bond with Ser114, cation-π interactions with Arg68/Arg69 in the PPIase domain (PDB ID: 3IKD)—provides a structural basis for computational benchmarking of Pin1 docking models [1]. For multi-compound Pin1 inhibitor panels, TAB29 complements covalent inhibitors like KPT-6566 and degraders like ATRA, enabling researchers to distinguish pharmacology driven by target occupancy duration from that driven by irreversible target modification [1].

HCC Cell Anti-Proliferative Screening

TAB29 has established anti-proliferative IC₅₀ values of 1.140 µM (SK-Hep-1) and 2.732 µM (SNU-423) in MTT assays, with documented dose- and time-dependent responses validated at 0, 24, 48, 72, and 96 hours across 5, 10, and 25 µM concentrations [1]. Colony formation suppression at 2.5 µM provides an orthogonal functional readout for anti-proliferative activity [1]. These well-characterized parameters make TAB29 a suitable positive control or reference Pin1 inhibitor in HCC viability screening campaigns, particularly for research groups studying miRNA-based mechanisms where the XPO5/miRNA functional validation data are directly relevant [1].

Application

Selection Property

Validation Focus

Pin1-Specific XPO5/miRNA Studies

PPIase paralogue selectivity; no Pin4/FKBP12/CypA at ≤50 µM

XPO5 localization & miRNA restoration endpoints

Benzofuran SAR Exploration

2-step, 77% overall yield synthetic route

Analog library diversification throughput

Non-Covalent Inhibitor Benchmarking

Reversible binding mode; H-bond Ser114/cation-π Arg68/69

Binding-mode comparison vs covalent/degrader agents

HCC Cell Anti-Proliferative Screening

Defined SK-Hep-1/SNU-423 IC₅₀ profile

Anti-proliferative dose/time response validation

• [1] Fan X, He H, Li J, Luo G, Zheng Y, Zhou JK, He J, Pu W, Zhao Y. Discovery of 4,6-bis(benzyloxy)-3-phenylbenzofuran as a novel Pin1 inhibitor to suppress hepatocellular carcinoma via upregulating microRNA biogenesis. Bioorg Med Chem. 2019 Jun 1;27(11):2235-2244. DOI: 10.1016/j.bmc.2019.04.028. PMID: 31027708. View Source